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Introduction

This technical guide provides a comprehensive overview of the physical properties of 4-
isopropylbenzyl alcohol (also known as cumic alcohol). While the initial inquiry specified 4-
isobutylbenzyl alcohol, publicly available scientific literature and chemical databases
predominantly feature data for the isopropyl isomer. It is presumed that "4-isobutylbenzyl
alcohol" may have been a misnomer, and this guide focuses on the well-documented 4-
isopropylbenzyl alcohol. This compound is a benzyl alcohol derivative with an isopropyl group
at the para position of the phenyl ring. It is utilized in the fragrance and flavor industries and
has been investigated for its insect-repellent properties. A thorough understanding of its
physical properties is essential for its application in research and development, particularly in
formulation and synthesis.

Core Physical and Chemical Properties

The structural and physical properties of 4-isopropylbenzyl alcohol are summarized below.
These properties are critical for predicting its behavior in various experimental and industrial
settings.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b042470?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C10H140
Molecular Weight 150.22 g/mol
CAS Number 536-60-7
Clear, colorless to pale yellow
Appearance o ) )
liquid or crystalline solid
Mild, pleasant aromatic, sweet
Odor )
floral, or caraway-like
Melting Point 21 -30°C (294.15 - 303.15 K)
245 - 249 °C (518.15 - 522.15
Boiling Point K) at 760 mmHg; 135-136 °C
at 26 mmHg
) Approximately 0.979 - 0.984
Density
g/cm3 at 20-25 °C
Refractive Index (n20/D) Approximately 1.51 - 1.522
Insoluble or slightly soluble in
- water; miscible with alcohol,
Solubility ) )
diethyl ether, and other organic
solvents.
LogP (Octanol/Water Partition
2.37-2.53

Coefficient)

Experimental Protocols

Detailed methodologies for the determination of the key physical properties of 4-
isopropylbenzyl alcohol are outlined below. These are standard procedures in organic
chemistry for the characterization of a compound.

Melting Point Determination
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The melting point of a solid is the temperature at which it transitions to a liquid. For a pure

substance, this occurs over a narrow range.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of finely powdered, dry 4-isopropylbenzyl alcohol is
packed into a capillary tube, sealed at one end, to a height of 1-2 mm.

Apparatus: A melting point apparatus (such as a Mel-Temp or Thiele tube) is used. The
capillary tube is attached to a thermometer or placed in a heating block.

Procedure: The sample is heated slowly and uniformly. The temperature at which the first
drop of liquid appears (t1) and the temperature at which the entire sample becomes a liquid
(t2) are recorded.

Reporting: The melting point is reported as the range t1 - t2. A narrow range (e.g., 0.5-1.0°C)
is indicative of high purity.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Micro Boiling Point Determination (Thiele Tube or Aluminum Block)

Sample Preparation: A small amount of liquid 4-isopropylbenzyl alcohol is placed in a fusion
tube. A capillary tube, sealed at one end, is inverted and placed inside the fusion tube.

Apparatus: The fusion tube assembly is attached to a thermometer and heated in a Thiele
tube containing mineral oil or in an aluminum block.

Procedure: The apparatus is heated gently. As the temperature rises, air trapped in the
capillary tube will bubble out. The temperature is noted when a rapid and continuous stream
of bubbles emerges from the open end of the capillary tube. This is the boiling point.

Safety: Safety goggles should be worn, and the heating should be performed in a well-
ventilated area.
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Density Determination

Density is the mass of a substance per unit volume.

Methodology: Pycnometer or Graduated Cylinder Method

o Apparatus: A pycnometer (for high precision) or a graduated cylinder and a balance.

e Procedure:
o The mass of a clean, dry, and empty pycnometer or graduated cylinder is determined.
o The container is filled with a known volume of 4-isopropylbenzyl alcohol.
o The mass of the filled container is determined.

o The mass of the alcohol is calculated by subtracting the mass of the empty container from

the mass of the filled container.

o The density is calculated by dividing the mass of the alcohol by its volume. The
temperature at which the measurement is made should be recorded as density is
temperature-dependent.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Solubility Testing

e Procedure: A small, measured amount (e.g., 50 mg or 0.1 mL) of 4-isopropylbenzyl alcohol is
added to a test tube containing a known volume (e.g., 1 mL) of the solvent (e.g., water,
ethanol, diethyl ether). The mixture is agitated vigorously.

e Observation: The mixture is observed to see if a homogeneous solution forms (soluble), if
two separate layers remain (immiscible/insoluble), or if some of the substance dissolves
(partially soluble).
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e Solvents: A range of solvents with varying polarities are typically used to create a solubility
profile.

Spectroscopic Analysis

Spectroscopic methods are used to elucidate the molecular structure of a compound.
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information about the number and types of hydrogen atoms in a
molecule and their connectivity. A sample is dissolved in a deuterated solvent (e.qg.,
CDCls), and the spectrum is recorded.

o 18C NMR: Provides information about the number and types of carbon atoms in a
molecule. Broadband proton decoupling is typically used to simplify the spectrum to single
lines for each unique carbon atom.

e Infrared (IR) Spectroscopy:

o ldentifies the functional groups present in a molecule by measuring the absorption of
infrared radiation. The sample can be analyzed as a thin film between salt plates (for
liquids) or using an Attenuated Total Reflectance (ATR) accessory.

e Mass Spectrometry (MS):

o Determines the molecular weight and can provide information about the structure through
fragmentation patterns. In electron impact (El) mass spectrometry, the sample is
bombarded with high-energy electrons, causing ionization and fragmentation. The
resulting ions are separated by their mass-to-charge ratio.

Experimental Workflow

The following diagram illustrates a typical workflow for the determination of the physical
properties of a chemical compound like 4-isopropylbenzyl alcohol.

Physical property determination workflow.
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This guide provides a foundational understanding of the physical properties of 4-
isopropylbenzyl alcohol and the standard methodologies used for their determination. For any
application, it is recommended to consult the most recent safety data sheet (SDS) for handling
and safety information.

 To cite this document: BenchChem. [Technical Guide: Physical Properties of 4-
Isopropylbenzyl Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042470#physical-properties-of-4-isobutylbenzyl-
alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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